Cas no 54147-45-4 (1-CHLORO-3-METHYLPENTAN-2-ONE)

1-Chloro-3-methylpentan-2-one is a halogenated ketone with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a reactive chloro group adjacent to a carbonyl, makes it a versatile building block for nucleophilic substitution and condensation reactions. The compound's methyl substituent enhances steric and electronic effects, influencing reactivity and selectivity in synthetic pathways. It is commonly utilized in the preparation of fine chemicals, agrochemicals, and specialty materials. The product is typically handled under controlled conditions due to its reactivity, requiring appropriate safety measures. Its stability and purity are critical for consistent performance in synthetic applications.

1-CHLORO-3-METHYLPENTAN-2-ONE structure

Product Name:1-CHLORO-3-METHYLPENTAN-2-ONE

CAS No:54147-45-4

MF:C₆H₁₁ClO

MW:134.603941202164

CID:3028898

PubChem ID:12466576

Update Time:2025-06-06

1-CHLORO-3-METHYLPENTAN-2-ONE Chemical and Physical Properties

Names and Identifiers

- 1-CHLORO-3-METHYLPENTAN-2-ONE
- AKOS006384046
- SCHEMBL7951072
- 980-842-1
- 54147-45-4
- ECA14745
- 1-Chloro-3-methyl-2-pentanone
- EN300-104903
- CS-0230637
- Inchi： 1S/C6H11ClO/c1-3-5(2)6(8)4-7/h5H,3-4H2,1-2H3
- InChI Key： ARWXDFAVJKUFQP-UHFFFAOYSA-N
- SMILES： ClCC(C(C)CC)=O

Computed Properties

Exact Mass: 134.0498427g/mol
Monoisotopic Mass: 134.0498427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 80.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 17.1Å²

1-CHLORO-3-METHYLPENTAN-2-ONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C373530-5mg	1-chloro-3-methylpentan-2-one	54147-45-4		5mg	$ 50.00	2022-04-01
TRC	C373530-10mg	1-chloro-3-methylpentan-2-one	54147-45-4		10mg	$ 95.00	2022-04-01
TRC	C373530-50mg	1-chloro-3-methylpentan-2-one	54147-45-4		50mg	$ 320.00	2022-04-01
Chemenu	CM459472-100mg	1-CHLORO-3-METHYLPENTAN-2-ONE	54147-45-4	95%+	100mg	$469	2023-02-02
Chemenu	CM459472-250mg	1-CHLORO-3-METHYLPENTAN-2-ONE	54147-45-4	95%+	250mg	$659	2023-02-02
Chemenu	CM459472-500mg	1-CHLORO-3-METHYLPENTAN-2-ONE	54147-45-4	95%+	500mg	$1023	2023-02-02
Chemenu	CM459472-1g	1-CHLORO-3-METHYLPENTAN-2-ONE	54147-45-4	95%+	1g	$1305	2023-02-02
Enamine	EN300-104903-0.05g	1-chloro-3-methylpentan-2-one	54147-45-4	95%	0.05g	$252.0	2023-10-28
Enamine	EN300-104903-0.1g	1-chloro-3-methylpentan-2-one	54147-45-4	95%	0.1g	$376.0	2023-10-28
Enamine	EN300-104903-0.25g	1-chloro-3-methylpentan-2-one	54147-45-4	95%	0.25g	$538.0	2023-10-28